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Compound of Interest

Compound Name: CRX000227

Cat. No.: B10816715

For Immediate Release

This document provides essential procedural guidance for the safe and compliant disposal of
CRX000227, chemically identified as 2-propylcyclohexanone. The following instructions are
intended for researchers, scientists, and drug development professionals to ensure the safe
handling and disposal of this chemical, thereby minimizing risks and adhering to regulatory
standards.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Propylcyclohexanone is classified as a hazardous substance. It is a combustible liquid that is
harmful if swallowed, in contact with skin, or inhaled.[1][2] It is known to cause skin irritation
and serious eye irritation, and may also cause respiratory irritation.[1][2] Before handling, it is
mandatory to wear the appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment:
o Gloves: Wear protective gloves.
» Eye Protection: Use eye and face protection.

 Clothing: Contaminated clothing should be removed immediately and washed before reuse.
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Quantitative Data for 2-Propylcyclohexanone

The following table summarizes key quantitative data for 2-propylcyclohexanone, which is
critical for its safe handling and disposal.

Property Value

Molecular Formula CoH160

Molecular Weight 140.22 g/mol [1]

Boiling Point 155 °C (311 °F)[2]

Melting Point -47 °C (-53 °F)[2]

Density 0.947 g/cm3 at 25 °C (77 °F)[2]
Partition Coefficient (n-octanol/water) log Pow: 0.86 at 25 °C (77 °F)[2]

Step-by-Step Disposal Protocol

The disposal of 2-propylcyclohexanone must be conducted in strict accordance with hazardous
waste regulations. This substance should never be disposed of down the drain or mixed with
regular trash.

e Segregation: Isolate 2-propylcyclohexanone waste from other chemical waste streams,
especially those that are incompatible. It should be collected as a halogen-free organic
solvent waste.

o Container Selection: Use a designated, leak-proof, and clearly labeled hazardous waste
container that is chemically compatible with ketones. High-density polyethylene (HDPE) or
glass containers are appropriate choices.

o Labeling: The waste container must be prominently labeled with "Hazardous Waste," the full
chemical name "2-Propylcyclohexanone," and clear hazard warnings such as "Flammable"
and "Toxic."

o Accumulation: Store the sealed waste container in a designated satellite accumulation area
within the laboratory. This area must be under the direct control of laboratory personnel and
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situated away from any sources of ignition. The container should not be filled beyond 90% of
its capacity to accommodate vapor expansion.

o Disposal Request: Once the waste container is full or ready for disposal, contact your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor to arrange for pickup and disposal.

» Decontamination: Any labware or equipment that has come into contact with 2-
propylcyclohexanone must be decontaminated. Grossly contaminated items can be rinsed
with a suitable solvent (e.g., ethanol), and the rinsate must be collected as hazardous waste.

Experimental Workflow and Disposal Pathway

The following diagrams illustrate the logical relationships in the handling and disposal of 2-
propylcyclohexanone.
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Caption: Experimental workflow for handling and disposing of 2-propylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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